Cas no 2228392-73-0 (1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanol)

• Product Name: 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanol
• CAS No: 2228392-73-0
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 6036871
• PubChem ID: 165677872
• Update Time: 2025-05-19

1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanol
• [1-(4-bromo-3,5-dimethylphenyl)cyclobutyl]methanol
• EN300-1924209
• 2228392-73-0

• Inchi： 1S/C13H17BrO/c1-9-6-11(7-10(2)12(9)14)13(8-15)4-3-5-13/h6-7,15H,3-5,8H2,1-2H3
• InChI Key： DRGUZDZPNCMQQE-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1(CO)CCC1

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanol

1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol

1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol (CAS No. 2228392-73-0) is a complex organic compound with a unique structure that combines a cyclobutane ring, a phenol group, and bromine substituents. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications and intriguing chemical properties. Recent studies have highlighted its role in drug discovery and its ability to serve as a versatile building block in synthetic chemistry.

The molecular structure of 1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol consists of a cyclobutane ring attached to a phenol group via a methylene bridge. The phenol group is further substituted with bromine at the para position and methyl groups at the meta positions. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting candidate for various chemical reactions. The presence of the cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability.

Recent research has focused on the synthesis and characterization of 1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol. Scientists have explored novel methods to synthesize this compound using various coupling reactions and catalytic processes. For instance, Suzuki-Miyaura coupling has been employed to construct the carbon-carbon bonds in this molecule efficiently. These advancements have not only improved the yield but also reduced the cost of production, making it more accessible for further studies.

In terms of applications, 1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol has shown promise in the pharmaceutical industry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. Researchers have demonstrated that this compound can facilitate the formation of enantioselective products in various organic transformations. This property is particularly valuable in drug development, where chirality plays a critical role in determining the efficacy and safety of compounds.

Moreover, 1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol has been investigated for its potential as a precursor in the synthesis of advanced materials. Its rigid structure and functional groups make it suitable for use in polymer chemistry and nanotechnology. Recent studies have explored its role in forming self-assembled monolayers and its ability to enhance the mechanical properties of polymer composites.

The chemical stability of 1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol under various conditions has also been a topic of interest. Researchers have examined its behavior under thermal stress, oxidative conditions, and exposure to light. These studies have revealed that while the compound exhibits good stability under mild conditions, it undergoes degradation under harsher environments. This information is crucial for its safe handling and storage.

In conclusion, 1-(4-Bromo-3,5-Dimethylphenyl)Cyclobutylmethanol (CAS No. 2228392-73-0) is a multifaceted compound with significant potential in multiple scientific domains. Its unique structure, versatile reactivity, and diverse applications make it an important subject of ongoing research. As advancements continue to be made in synthetic chemistry and materials science, this compound is expected to play an increasingly important role in both academic and industrial settings.